Cas no 1250651-71-8 (tert-butyl 1-cyanobutan-2-ylcarbamate)

• Product Name: tert-butyl 1-cyanobutan-2-ylcarbamate
• CAS No: 1250651-71-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6016655
• PubChem ID: 21629520
• Update Time: 2025-05-18

tert-butyl 1-cyanobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-cyanobutan-2-ylcarbamate
• Carbamic acid, N-[1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester
• (1-cyanomethyl-propyl)-carbamic acid tert-butyl ester
• 1250651-71-8
• EN300-4998457
• SCHEMBL5115667
• (2-cyano-1-ethyl-ethyl)-carbamic Acid tert-butyl Ester
• ZOYXDRDJRPCCTD-UHFFFAOYSA-N
• tert-butyl N-(1-cyanobutan-2-yl)carbamate
• AKOS011939059

• Inchi： 1S/C10H18N2O2/c1-5-8(6-7-11)12-9(13)14-10(2,3)4/h8H,5-6H2,1-4H3,(H,12,13)
• InChI Key： ZOYXDRDJRPCCTD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CC#N)CC

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 324.5±25.0 °C(Predicted)
• pka: 11.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 1-cyanobutan-2-ylcarbamate

Professional Introduction to Tert-butyl 1-cyanobutan-2-ylcarbamate (CAS No. 1250651-71-8)

Tert-butyl 1-cyanobutan-2-ylcarbamate, with the chemical identifier CAS No. 1250651-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its tert-butyl and cyanobutyl functional groups, serves as a versatile intermediate in the development of various pharmacologically active molecules. Its unique structural features make it a valuable building block for synthesizing complex molecules, particularly in the realm of drug discovery and medicinal chemistry.

The tert-butyl 1-cyanobutan-2-ylcarbamate structure is particularly intriguing due to its ability to participate in multiple synthetic transformations, including nucleophilic substitution, condensation reactions, and coupling processes. These reactivities are harnessed in the synthesis of heterocyclic compounds, which are prevalent in modern medicinal chemistry. The tert-butyl group, known for its steric hindrance and stability, enhances the compound's utility as a protecting group or a scaffold for further functionalization. Meanwhile, the cyanobutyl moiety introduces a cyano group, which can be further modified or reduced to yield different functional derivatives.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their broad spectrum of biological activities. Tert-butyl 1-cyanobutan-2-ylcarbamate has been explored as a precursor in the synthesis of carbamate-based inhibitors targeting enzymes involved in metabolic pathways and signal transduction. For instance, studies have demonstrated its role in generating carbamate derivatives that exhibit inhibitory effects on kinases and proteases, which are key targets in oncology and inflammatory diseases. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacokinetic properties, enhancing its potential as a lead compound.

One of the most notable applications of tert-butyl 1-cyanobutan-2-ylcarbamate is in the development of agrochemicals. The structural motif is found to be effective in designing herbicides and fungicides that exhibit high selectivity and low toxicity. The cyanobutyl group contributes to the compound's bioactivity by interacting with biological targets at the molecular level. Furthermore, the tert-butyl group enhances lipophilicity, improving membrane permeability and thus bioavailability. This dual functionality makes tert-butyl 1-cyanobutan-2-ylcarbamate a promising candidate for further optimization in agrochemical formulations.

The synthesis of tert-butyl 1-cyanobutan-2-ylcarbamate typically involves multi-step organic reactions starting from readily available precursors such as butanediol derivatives and cyanating agents. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only highlight the compound's versatility but also showcase the advancements in synthetic organic chemistry that facilitate such complex constructions.

Recent studies have also explored the role of tert-butyl 1-cyanobutan-2-ylcarbamate in material science applications beyond pharmaceuticals and agrochemicals. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical properties and chemical resistance. The incorporation of cyanobutyl units into polymer backbones can lead to materials with improved thermal stability and biodegradability, aligning with the growing demand for sustainable materials.

In conclusion, tert-butyl 1-cyanobutan-2-ylcarbamate (CAS No. 1250651-71-8) is a multifaceted compound with significant potential across multiple domains of chemistry and related sciences. Its structural attributes enable diverse synthetic applications, making it indispensable in drug discovery, agrochemical development, and material science. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its position as a cornerstone in modern chemical synthesis.